
An In-depth Technical Guide on N-Benzyl-N-Cbz-
glycine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Benzyl-N-Cbz-glycine

Cat. No.: B1313165 Get Quote

This guide provides a detailed overview of the molecular properties of N-Benzyl-N-Cbz-
glycine, a derivative of the amino acid glycine. It is intended for researchers, scientists, and

professionals in the field of drug development and peptide synthesis.

While the nomenclature "N-Benzyl-N-Cbz-glycine" suggests the presence of a carboxybenzyl

(Cbz) protecting group, it is crucial to note that this name is often associated in commercial and

research contexts with the compound 2-(Benzyl(tert-butoxycarbonyl)amino)acetic acid. This

compound, which incorporates a tert-butoxycarbonyl (Boc) group instead of a Cbz group, is

identified by the CAS number 76315-01-0. This guide pertains to this specific molecule.

Molecular Data Summary
The fundamental molecular characteristics of 2-(Benzyl(tert-butoxycarbonyl)amino)acetic acid

are presented below.
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Property Value Citation(s)

Molecular Formula C₁₄H₁₉NO₄ [1][2][3]

Molecular Weight 265.31 g/mol [1][4]

IUPAC Name

2-[benzyl-[(2-methylpropan-2-

yl)oxycarbonyl]amino]acetic

acid

[2]

Synonyms

N-Boc-N-benzyl-glycine, 2-

(Benzyl(tert-

butoxycarbonyl)amino)acetic

acid

[2][3]

CAS Number 76315-01-0 [1][5]

Logical Structure of the Molecule
The following diagram illustrates the key functional groups that constitute the N-Benzyl-N-Boc-

glycine molecule.

Molecular Structure of N-Benzyl-N-Boc-glycine
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Caption: Logical relationship of the core components of N-Benzyl-N-Boc-glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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